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Compound of Interest

Compound Name:

3-[(4-

Chlorophenyl)sulfonyl]propanoic

acid

Cat. No.: B1594888 Get Quote

An In-depth Technical Guide to the Safe Handling of 3-[(4-Chlorophenyl)sulfonyl]propanoic
Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-[(4-Chlorophenyl)sulfonyl]propanoic acid (CAS No. 36974-65-9) is a chemical compound

utilized in research and development settings.[1] As with any laboratory chemical, a thorough

understanding of its potential hazards and the implementation of rigorous safety protocols are

paramount to ensure the well-being of personnel and the integrity of research outcomes. This

guide provides a comprehensive overview of the safety and handling procedures for this

compound, grounded in available data and established principles of laboratory safety. It is

intended to empower researchers to conduct their work with confidence and a high degree of

safety consciousness.

Compound Identification and Physicochemical
Properties
Proper identification is the foundational step in any safety protocol. The properties of 3-[(4-
Chlorophenyl)sulfonyl]propanoic acid dictate its potential risks and the necessary handling
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precautions.

Property Value Source

Chemical Name

3-{[(4-

Chlorophenyl)sulfonyl]amino}p

ropanoic acid

[1][2]

Synonyms

N-[(4-chlorophenyl)sulfonyl]-

beta-alanine, 3-(4-

Chlorophenylsulfonamido)prop

anoic acid

[2]

CAS Number 36974-65-9 [1][2]

Molecular Formula C₉H₁₀ClNO₄S [1][2]

Molecular Weight 263.69 g/mol [2]

Melting Point 145-153 °C [2]

Boiling Point 459.6±55.0 °C (Predicted) [2]

Density 1.468±0.06 g/cm³ (Predicted) [2]

Storage Temperature
Room Temperature, Sealed in

Dry Conditions
[2]

Hazard Identification and Classification
Based on the Globally Harmonized System (GHS), this compound presents significant hazards

that require stringent control measures. The primary risks are associated with ingestion and

direct contact, particularly with the eyes.

Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral
GHS07 (Exclamation

Mark)
Danger

H302: Harmful if

swallowed.

Serious Eye Damage GHS05 (Corrosion) Danger
H318: Causes serious

eye damage.
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Source:[2]

The "Danger" signal word indicates that the compound has the potential for severe hazards.

The risk of serious, potentially irreversible eye damage (H318) is the most critical hazard and

must be the primary focus when designing safety protocols.[2]

Risk Assessment and Exposure Control Workflow
A systematic approach to risk assessment is essential before any handling of 3-[(4-
Chlorophenyl)sulfonyl]propanoic acid. The goal is to minimize exposure through a hierarchy

of controls, prioritizing engineering and administrative controls over personal protective

equipment (PPE).
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Risk Assessment & Control Workflow

Identify Hazards
(H302, H318)

Evaluate Task
(e.g., Weighing, Dissolving, Reaction)

Input

Assess Exposure Risk
(Dust, Splash Potential)

Analyze

Implement Engineering Controls

Mitigate

Implement Administrative Controls

Enhance

Select & Use PPE

Final Barrier

Perform Experiment

Review & Refine Protocol

Feedback Loop
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Spill Response Protocol

Solid Spill

Evacuate & Secure Area

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Respirator)

Contain Spill
(Prevent entry into drains)

Clean-Up Procedure

Gently sweep or vacuum up material.
Avoid creating dust.

Decontaminate Area

Package Waste

Dispose of Waste

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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